
4-Butylcyclohexan-1-amine CAS number and
properties

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Butylcyclohexan-1-amine

CAS No.: 37942-69-1

Cat. No.: B1267678

Get Quote

An In-depth Technical Guide to 4-tert-Butylcyclohexan-1-amine

Introduction
4-tert-Butylcyclohexan-1-amine is a cycloaliphatic amine that has emerged as a pivotal

structural motif and synthetic intermediate in modern organic chemistry. Characterized by a

cyclohexane ring featuring a bulky tert-butyl group, this compound's conformational properties

and stereoisomerism are of significant interest to researchers. The tert-butyl group effectively

"locks" the cyclohexane ring into a specific chair conformation, making it an excellent model for

stereochemical studies and a valuable building block for creating structurally defined

molecules.

This guide provides a comprehensive technical overview of 4-tert-butylcyclohexan-1-amine,

focusing on its physicochemical properties, synthesis, stereochemistry, applications in drug

development, and safety protocols. While other isomers such as 4-n-butylcyclohexylamine

exist, this document will concentrate on the tert-butyl variant due to its pronounced significance

and extensive documentation in scientific literature, particularly its role as a key precursor to

the antipsychotic drug Cariprazine. We will delve into the distinct properties and applications of
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its cis and trans isomers, highlighting the critical importance of stereocontrol in its primary

applications.

Part 1: Physicochemical Properties and
Identification
Accurate identification and understanding of a compound's physical properties are foundational

for its application in research and development. 4-tert-Butylcyclohexan-1-amine is well-

characterized, with distinct identifiers for its isomeric forms.

Chemical Identifiers

The compound exists as a mixture of cis and trans diastereomers, or as isolated isomers, each

having a unique CAS number.

Identifier Value

IUPAC Name 4-tert-butylcyclohexan-1-amine[1]

Synonyms
4-(1,1-dimethylethyl)-cyclohexanamine, 4-t-

Butylcyclohexylamine[1][2]

Molecular Formula C₁₀H₂₁N[1][3][4][5]

Molecular Weight 155.28 g/mol [1][2]

CAS Number (Isomer Mixture) 5400-88-4[1][2][3]

CAS Number (cis-isomer) 2163-33-9[1][4]

CAS Number (trans-isomer) 2163-34-0[1][5]

InChI Key BGNLXETYTAAURD-UHFFFAOYSA-N[1][3]

SMILES CC(C)(C)C1CCC(CC1)N[1]

Physicochemical Properties

The physical properties can vary slightly between the isomer mixture and the pure

diastereomers.
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Property Value Source(s)

Appearance
Liquid; Colorless to almost

colorless
[3]

Boiling Point ~198.0 °C @ 760 mmHg [3][4]

Flash Point 51 - 79 °C [3][4]

Density ~0.861 g/cm³ [4]

Storage Temperature
Room temperature, store in a

cool place
[3]

Spectroscopic Profile Detailed spectroscopic data is crucial for quality control and structural

confirmation. Extensive data, including ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and

Infrared (IR) spectroscopy, are publicly available through databases like PubChem and the

NIST WebBook.[1][2] This data allows researchers to confirm the identity and purity of the

material and distinguish between the cis and trans isomers based on characteristic shifts and

coupling constants, particularly in NMR spectra.

Part 2: Synthesis and Stereochemistry
The synthesis of 4-tert-butylcyclohexan-1-amine is most commonly achieved via the reductive

amination of 4-tert-butylcyclohexanone. However, this standard approach typically yields a

mixture of cis and trans diastereomers. For pharmaceutical applications, obtaining the pure

trans isomer is often mandatory, which presents a significant synthetic challenge.

General Synthetic Workflow: Reductive Amination

The direct reductive amination of 4-tert-butylcyclohexanone with ammonia in the presence of a

reducing agent (e.g., sodium borohydride, catalytic hydrogenation) is the most straightforward

route. The causality behind this choice is the ready availability of the ketone starting material

and the high efficiency of the reaction.
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Caption: General workflow for reductive amination.

Stereoselective Synthesis: A Biocatalytic Approach

Separating the resulting diastereomers can be costly and inefficient. Modern synthetic

chemistry has turned to biocatalysis to achieve high stereoselectivity. Transaminases (TAs) are

enzymes that can selectively catalyze the transfer of an amino group. Recent advancements

have demonstrated a single transaminase-catalyzed process that can convert a mixture of

cis/trans isomers into the pure, thermodynamically favored trans isomer.[6]

This process, known as a dynamic isomerization, relies on the enzyme's ability to selectively

deaminate the undesired cis-isomer back to the ketone intermediate. This ketone can then be

re-aminated, eventually shifting the equilibrium entirely to the desired trans-amine.[6] This is a

highly efficient, self-validating system where the enzymatic selectivity drives the purification.
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Caption: Dynamic isomerization via selective deamination.

Experimental Protocol: Conceptual Biocatalytic Isomerization

This protocol is based on methodologies described for producing stereopure trans-4-

substituted cyclohexane-1-amines.[6]

Immobilization of Biocatalyst: A selected transaminase (e.g., a mutant from

Chromobacterium violaceum) is immobilized on a solid support. Causality: Immobilization
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allows for easy separation of the enzyme from the reaction mixture and enhances its stability,

making it suitable for continuous-flow processes.

Reactor Setup: The immobilized enzyme is packed into a column to create a packed-bed

reactor.

Reaction Mixture Preparation: A solution of the cis/trans 4-tert-butylcyclohexan-1-amine

mixture is prepared in a suitable buffer, along with a sub-equimolar amount of an amine

acceptor (e.g., pyruvate). Causality: The amine acceptor is required to receive the amino

group from the cis-amine during the deamination step.

Continuous-Flow Reaction: The reaction mixture is pumped continuously through the

packed-bed reactor at a controlled flow rate and temperature. Causality: Continuous flow

allows for precise control over reaction time and conditions, leading to high conversion and

purity.

Product Isolation: The eluent from the reactor is collected. The desired trans-amine product

can be isolated and purified from the remaining components (e.g., by extraction or

chromatography). The result is a highly diastereopure product (de > 99%).[6]

Part 3: Applications in Drug Development
The primary driver for the intense research into 4-tert-butylcyclohexan-1-amine is its role as a

crucial building block in the pharmaceutical industry.

Core Application: Synthesis of Cariprazine

The trans-isomer of 4-substituted cyclohexane-1-amine is a key structural element in

Cariprazine, an atypical antipsychotic used to treat schizophrenia and bipolar disorder.[6] The

specific stereochemistry of the trans isomer is essential for the drug's binding affinity to its

target receptors and, consequently, its pharmacological activity. The synthesis of Cariprazine

involves coupling the trans-amine intermediate with other molecular fragments to build the final

active pharmaceutical ingredient (API).[7]

trans-4-tert-
Butylcyclohexan-1-amine Key Intermediate

 Coupling
Reaction

Cariprazine (API)

 Further
Synthesis
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Caption: Synthetic pathway from intermediate to API.

Other Research Applications Derivatives of the parent ketone, 4-tert-butylcyclohexanone, have

been investigated for other biological activities. Studies have shown that certain derivatives

possess antibacterial properties, particularly against Gram-positive strains like Bacillus subtilis

and Staphylococcus aureus.[8][9] Other derivatives have been evaluated as insect

antifeedants.[8] This suggests that the 4-tert-butylcyclohexane scaffold is a versatile platform

for developing a range of biologically active compounds.

Part 4: Safety, Handling, and Storage
As a corrosive and flammable amine, 4-tert-butylcyclohexan-1-amine requires strict safety

protocols.

Hazard Identification

The compound is classified under the Globally Harmonized System (GHS) with multiple

hazards.

Hazard Class GHS Code Description

Flammable Liquid H226 / H227
Flammable or combustible

liquid and vapor

Acute Toxicity (Oral/Dermal) H302 + H312
Harmful if swallowed or in

contact with skin

Skin Corrosion H314
Causes severe skin burns and

eye damage

Reproductive Toxicity H361
Suspected of damaging fertility

or the unborn child

Safe Handling and Storage Protocol

Adherence to proper laboratory practice is critical to ensure safety.
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Engineering Controls: Work in a well-ventilated chemical fume hood to avoid inhalation of

vapors.[10] Ensure an eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[10]

Hand Protection: Handle with chemically resistant gloves (e.g., nitrile rubber). Gloves must

be inspected before use and disposed of properly after.[10]

Skin/Body Protection: Wear a lab coat and other protective clothing to prevent skin

contact.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[10]

Keep away from heat, sparks, open flames, and other ignition sources.[10]

Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.

[10]

Do not eat, drink, or smoke in the work area.[10]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[10]

The compound is air-sensitive; handling and storing under an inert gas (e.g., nitrogen or

argon) is recommended.[10]

Emergency Procedures:

Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty

of water for at least 15 minutes. Seek immediate medical attention.[11]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and seek immediate medical attention.[11]
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Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison control center or doctor

immediately.[10][11]

Spills: Evacuate the area. Prevent further leakage if safe to do so. Contain the spill with

inert material and dispose of it as hazardous waste.[10]

Conclusion
4-tert-Butylcyclohexan-1-amine stands out as more than a simple cycloaliphatic amine; it is a

sophisticated molecular tool whose value is intrinsically linked to its stereochemistry. Its

conformationally rigid structure makes it an ideal substrate for stereoselective synthesis and a

valuable building block for complex molecular architectures. The development of advanced

biocatalytic methods to produce the pure trans-isomer has been a critical enabler for its use in

the pharmaceutical industry, most notably in the production of Cariprazine. As research

continues, the versatile 4-tert-butylcyclohexane scaffold will likely find further applications in

medicinal chemistry and materials science, reinforcing the principle that precise structural

control is paramount to molecular function.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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